Cas no 398138-28-8 (Prosta-5,13-dien-1-amide,9,15-dihydroxy-N-(2-hydroxyethyl)-11-oxo-, (5Z,9a,13E,15S)-)

• Product Name: Prosta-5,13-dien-1-amide,9,15-dihydroxy-N-(2-hydroxyethyl)-11-oxo-, (5Z,9a,13E,15S)-
• CAS No: 398138-28-8
• MF: C₂₂H₃₇NO₅
• MW: 395.532887220383
• MDL: MFCD02259323
• CID: 299890
• PubChem ID: 5283120
• Update Time: 2025-07-16

Prosta-5,13-dien-1-amide,9,15-dihydroxy-N-(2-hydroxyethyl)-11-oxo-, (5Z,9a,13E,15S)- Chemical and Physical Properties

Names and Identifiers

• Prosta-5,13-dien-1-amide,9,15-dihydroxy-N-(2-hydroxyethyl)-11-oxo-, (5Z,9a,13E,15S)-
• N-(2-hydroxyethyl)-7-[(2R)-5-hydroxy-2-(3-hydroxyoct-1-enyl)-3-oxocyclopentyl]hept-5-enamide
• Prostaglandin D2 Ethanolamide
• Prostaglandin D2 Ethanolamide Lipid Maps MS Standard
• LMFA03010152
• PMD2
• SR-01000946238-1
• PGD2-EA
• N-(9S,15S-Dihydroxy-11-oxo-5Z,13E-prostadienoyl)ethanolamine
• Prostamide-D2
• Prostaglandin D2-EA
• CHEBI:85174
• (5Z,13E,15S)-9alpha,15-dihydroxy-N-(2-hydroxyethyl)-11-oxoprosta-5,13-dien-1-amide
• Prostaglandin D2 Ethanolamide Lipid Maps(R) MS Standard
• prostaglandin D2-ethanolamide
• 398138-28-8
• N-(9S,15S-dihydroxy-11-oxo-5Z,13E-prostadienoyl)-ethanolamine
• AKOS040756403
• N-(2-Hydroxyethyl)-11-oxo-9alpha,15S-dihydroxy-prosta-5Z,13E-dien-1-amide
• PGD(2) 1-ethanolamide
• PGD2 EA
• SR-01000946238
• KEYDJKSQFDUAGF-YIRKRNQHSA-N
• (Z)-N-(2-hydroxyethyl)-7-[(1R,2R,5S)-5-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-3-oxocyclopentyl]hept-5-enamide
• PGD2 ethanolamide
• Prostaglanding D2 ethaolamide
• Prosta-5,13-dien-1-amide, 9,15-dihydroxy-N-(2-hydroxyethyl)-11-oxo-, (5Z,9.alpha.,13E,15S)-
• HMS3648M05
• PGD2-ethanolamide
• prostamide D(2)
• Q27158384
• prostamide D2
• SCHEMBL23153387
• HY-113264
• CS-0059462
• (Z)-7-((1R,2R,5S)-5-Hydroxy-2-((S,E)-3-hydroxyoct-1-en-1-yl)-3-oxocyclopentyl)-N-(2-hydroxyethyl)hept-5-enamide

• MDL： MFCD02259323
• Inchi： 1S/C22H37NO5/c1-2-3-6-9-17(25)12-13-19-18(20(26)16-21(19)27)10-7-4-5-8-11-22(28)23-14-15-24/h4,7,12-13,17-20,24-26H,2-3,5-6,8-11,14-16H2,1H3,(H,23,28)/b7-4-,13-12+/t17-,18+,19+,20-/m0/s1
• InChI Key： KEYDJKSQFDUAGF-YIRKRNQHSA-N
• SMILES： O[C@H]1CC([C@H](/C=C/[C@H](CCCCC)O)[C@H]1C/C=C\CCCC(NCCO)=O)=O

Computed Properties

• Exact Mass: 395.26700
• Monoisotopic Mass: 395.26717328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 106.86000
• LogP: 2.66590

Additional information on Prosta-5,13-dien-1-amide,9,15-dihydroxy-N-(2-hydroxyethyl)-11-oxo-, (5Z,9a,13E,15S)-

Prosta-5,13-dien-1-amide,9,15-dihydroxy-N-(2-hydroxyethyl)-11-oxo-, (5Z,9a,13E,15S)-

The compound Prosta-5,13-dien-1-amide, specifically the (5Z,9a,13E,15S)-isomer with the CAS number 398138-28-8, is a highly specialized organic molecule with significant potential in the fields of pharmacology and biochemistry. This compound belongs to the class of amides and exhibits a complex structure characterized by multiple double bonds and hydroxyl groups. Its unique stereochemistry plays a crucial role in its biological activity and interactions.

Recent studies have highlighted the importance of this compound in understanding the mechanisms of cellular signaling and inflammation. The presence of the dienamide group and the hydroxyl functionalities at positions 9 and 15 suggests potential involvement in lipid metabolism and anti-inflammatory pathways. Researchers have found that this compound exhibits selective binding to certain receptors, making it a promising candidate for drug development targeting chronic inflammatory diseases.

The synthesis of Prosta-5,13-dien-1-amide involves a multi-step process that requires precise control over stereochemistry to ensure the correct configuration at each chiral center. Advanced techniques such as enantioselective catalysis and stereoselective oxidation have been employed to achieve high yields of the desired isomer. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production if future clinical trials prove successful.

In terms of biological activity, this compound has shown remarkable efficacy in reducing pro-inflammatory cytokines in vitro. Preclinical studies indicate that it may inhibit key enzymes involved in the biosynthesis of inflammatory mediators, thereby offering a novel approach to managing conditions such as arthritis and cardiovascular diseases. Furthermore, its ability to modulate oxidative stress pathways makes it a potential therapeutic agent for neurodegenerative disorders.

The structural complexity of Prosta-5,13-dien-1-amide also presents challenges in terms of stability and bioavailability. Researchers are currently exploring various strategies to improve its pharmacokinetic properties, including prodrug design and targeted delivery systems. These efforts aim to enhance its efficacy while minimizing potential side effects.

In conclusion, Prosta-5,13-dien-1-amide, with its unique chemical structure and promising biological profile, represents a significant advancement in the field of medicinal chemistry. As ongoing research continues to uncover its full potential, this compound holds great promise for developing innovative treatments for a wide range of human diseases.